Cas no 864738-49-8 (2,3,4,6-Tetra-O-(4-methoxybenzyl)-D-galactopyranosyl fluoride)

• Product Name: 2,3,4,6-Tetra-O-(4-methoxybenzyl)-D-galactopyranosyl fluoride
• CAS No: 864738-49-8
• MF: C₃₈H₄₃FO₉
• MW: 662.741035699844
• CID: 718676
• PubChem ID: 99683488
• Update Time: 2025-04-19

2,3,4,6-Tetra-O-(4-methoxybenzyl)-D-galactopyranosyl fluoride Chemical and Physical Properties

Names and Identifiers

• D-Galactopyranosylfluoride, 2,3,4,6-tetrakis-O-[(4-methoxyphenyl)methyl]-
• 2,3,4,6-TETRA-O-(4-METHOXYBENZYL)-D-GALACTOPYRANOSYL FLUORIDE
• 2,3,3',4,5,5'-HEXACB UNLABELED
• 864738-49-8
• Fluoro 2,3,4,6-Tetra-O-(4-methoxybenzyl)-?-D-galactopyranoside
• (2R,3R,4S,5S,6R)-2-fluoro-3,4,5-tris[(4-methoxyphenyl)methoxy]-6-[(4-methoxyphenyl)methoxymethyl]oxane
• 2,3,4,6-Tetra-O-(4-methoxybenzyl)-D-galactopyranosyl fluoride

• Inchi： 1S/C38H43FO9/c1-40-30-13-5-26(6-14-30)21-44-25-34-35(45-22-27-7-15-31(41-2)16-8-27)36(46-23-28-9-17-32(42-3)18-10-28)37(38(39)48-34)47-24-29-11-19-33(43-4)20-12-29/h5-20,34-38H,21-25H2,1-4H3/t34-,35+,36+,37-,38+/m1/s1
• InChI Key： RJUZNXWKMPSCTC-LDVAZLSXSA-N
• SMILES： F[C@@H]1[C@@H]([C@H]([C@H]([C@@H](COCC2C=CC(=CC=2)OC)O1)OCC1C=CC(=CC=1)OC)OCC1C=CC(=CC=1)OC)OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 662.28900
• Monoisotopic Mass: 662.289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 17
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 5.9

Experimental Properties

• PSA: 83.07000
• LogP: 6.68820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers